N-(beta-methanesulfonyloxy-propyl)-phthalimide

• Molecular Formula: C12H13NO5S
• Molecular Weight: 283.30 g/mol
• IUPAC Name: 1-(1,3-dioxoisoindol-2-yl)propan-2-yl methanesulfonate
• InChI: InChI=1S/C12H13NO5S/c1-8(18-19(2,16)17)7-13-11(14)9-5-3-4-6-10(9)12(13)15/h3-6,8H,7H2,1-2H3
• InChI Key: GRBOZKZIWQLFTJ-UHFFFAOYSA-N
• Canonical SMILES: CC(CN1C(=O)C2=CC=CC=C2C1=O)OS(=O)(=O)C

Description

N-(beta-methanesulfonyloxy-propyl)-phthalimide is a useful research compound. Its molecular formula is C12H13NO5S and its molecular weight is 283.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5.55 g (30 mmoles) of potassium phthalimide are added in small portions, within 1 hour, to a solution of 7.0 g (30 mmoles) of 1,2-bis(methanesulfonyloxy)-propane in 70 ml of dry dimethyl formamide, heated to 100°-105° C. The mixture is stirred at the same temperature for additional 0.5 hours, thereafter it is cooled and poured onto 350 ml of ice water. The separated crystalline substance is filtered off, washed with water and dried. This crude product, weighing 4.36 g (m.p.: 111°-121° C.) is recrystallized from 25 ml of isopropanol to obtain 3.53 g (41.5%) of N-(β-methanesulfonyloxy-propyl)-phthalimide; m.p.: 129°-132° C.